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Compound of Interest

2-(2-
Compound Name:
Methoxyphenyl)acetophenone

Cat. No. B1311627

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-(2-
Methoxyphenyl)acetophenone, a synthetic fragrance ingredient, for its application in
fragrance formulations. This document details its chemical and physical properties, olfactory
profile, and recommended usage levels. Furthermore, it outlines detailed experimental
protocols for its analytical evaluation, sensory assessment, and stability testing.

Chemical and Physical Properties

2-(2-Methoxyphenyl)acetophenone, also known as ortho-methoxyacetophenone, is a
valuable aromatic ketone in perfumery. Its key properties are summarized in the table below.
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Property

Value

Reference

Chemical Name

2-(2-

Methoxyphenyl)acetophenone

[1](2][3]

0-Methoxyacetophenone, o-

Synonyms Acetanisole, 2-Acetylanisole Hizlte]
CAS Number 579-74-8 [11[2][3][5]16]
Molecular Formula CoH1002 [L1211317118]
Molecular Weight 150.17 g/mol [1112]1517]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 239-241 °C at 760 mmHg [5]
Flash Point >100 °C [4]
Solubility Solub!e in ethanol and most ]

organic solvents.
LogP 1.82 [1]

Olfactory Profile and Application

2-(2-Methoxyphenyl)acetophenone possesses a complex and appealing olfactory profile,

making it a versatile ingredient in fragrance creation.
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Olfactory Aspect

Descriptors

Odor Type

Sweet, floral, gourmand

Odor Description

A sweet, powdery, and slightly spicy aroma with
prominent notes of hawthorn, mimosa, and
almond. It also exhibits subtle phenolic and hay-

like undertones.

Fragrance Family

Floral, Gourmand, Powdery

Contribution to a Blend

Provides warmth, sweetness, and a powdery
depth to floral and oriental fragrances. It can be
used to create or enhance almond, cherry, and

heliotrope accords.

Recommended Usage Level

Up to 1.0% in the fragrance concentrate.

Stability

Generally stable in most fragrance applications,

including alcoholic perfumes and soaps.[10]

Experimental Protocols

Analytical Quality Control: Gas Chromatography-Mass

Spectrometry (GC-MS)

This protocol outlines the quality control of 2-(2-Methoxyphenyl)acetophenone raw material.

Objective: To verify the identity and purity of 2-(2-Methoxyphenyl)acetophenone.

Materials:

Ethanol (GC grade)

Volumetric flasks

Micropipettes

2-(2-Methoxyphenyl)acetophenone sample
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e GC-MS instrument with a suitable capillary column (e.g., DB-5ms)
Procedure:

o Sample Preparation: Prepare a 1% solution of 2-(2-Methoxyphenyl)acetophenone in
ethanol.

¢ GC-MS Parameters:

o

Injector Temperature: 250°C

[e]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

o

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to
280°C at 10°C/min, and hold for 5 minutes.

o

Mass Spectrometer: Electron Impact (EI) ionization at 70 eV, scanning from m/z 40 to 400.
o Data Analysis:

o Identify the peak corresponding to 2-(2-Methoxyphenyl)acetophenone by its retention
time and mass spectrum.

o Determine the purity by calculating the peak area percentage.

A workflow for the GC-MS analysis is depicted below.
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Sample Preparation

GC-MS Analysis
2-(2-Methoxyphenyl)acetophenone Sample }——{ Prepare 1% Solution }——{ Inject into GC-MS }——{ Chromatographic Separation }——{ Mass Spectrometry Detection

Peak Identification }——{ Purity Calculation ‘

Click to download full resolution via product page

GC-MS Analysis Workflow

Sensory Evaluation: Odor Profile and Intensity

This protocol describes the sensory evaluation of 2-(2-Methoxyphenyl)acetophenone by a
trained panel.

Objective: To characterize the olfactory profile and intensity of 2-(2-
Methoxyphenyl)acetophenone.

Materials:

2-(2-Methoxyphenyl)acetophenone

Ethanol (odorless)

Glass smelling strips

Panel of at least 5 trained sensory assessors
Procedure:

o Sample Preparation: Prepare a 10% solution of 2-(2-Methoxyphenyl)acetophenone in
ethanol.
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o Evaluation:

(¢]

Dip a smelling strip into the solution for 2 seconds.

[¢]

Allow the solvent to evaporate for 10 seconds.

[¢]

Present the strip to the panelists in a well-ventilated, odor-free room.

[e]

Panelists evaluate the odor at different time intervals (e.g., initial, 15 min, 1 hr, 4 hr) to
assess the evolution of the scent.

[e]

Panelists describe the odor using a standardized vocabulary and rate the intensity on a
scale (e.g., 1 to 9, where 1 is very weak and 9 is very strong).

o Data Analysis: Compile the descriptors and intensity ratings to create an olfactory profile and
a time-intensity curve.

The logical flow of the sensory evaluation process is illustrated below.
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Sample Preparation

2-(2-Methoxyphenyl)acetophenone
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Sensory Evaluation Workflow
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Performance Evaluation: Substantivity on Fabric

Objective: To determine the longevity of the scent of 2-(2-Methoxyphenyl)acetophenone on
fabric.

Materials:

1% solution of 2-(2-Methoxyphenyl)acetophenone in ethanol

Cotton swatches (e.g., 5x5 cm)

Glass jars with lids

Trained sensory panel

Procedure:

Apply 100 pL of the solution to the center of a cotton swatch.

Place the swatch in a glass jar and seal.

Store at room temperature.

At specified time intervals (e.g., 0, 4, 8, 24, 48 hours), have the sensory panel evaluate the
odor intensity of the swatch.

Record the intensity ratings.

The substantivity is the time at which the odor is still readily detectable.

Stability Testing in a Cosmetic Base (Eau de Toilette)

Objective: To evaluate the stability of 2-(2-Methoxyphenyl)acetophenone in an alcoholic
fragrance base.

Materials:

e 2-(2-Methoxyphenyl)acetophenone
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Ethanol (perfumery grade)

Distilled water

Glass bottles

Incubators/ovens

UV light chamber
Procedure:

o Formulation: Prepare a model Eau de Toilette (EDT) containing 1% 2-(2-
Methoxyphenyl)acetophenone in an 80:20 ethanol/water base.

o Storage Conditions: Store samples under various conditions:

[¢]

Room temperature (20-25°C)

[e]

Elevated temperature (40°C)

o

Refrigerated (4°C)

[¢]

Cyclic temperature (e.g., 24 hours at 40°C followed by 24 hours at 4°C, for several cycles)

[e]

Exposure to UV light

o Evaluation: At regular intervals (e.g., 1, 2, 4, 8, 12 weeks), evaluate the samples for:

o

Odor: Any change in the scent profile.

[¢]

Color: Any discoloration.

[¢]

Clarity: Any precipitation or cloudiness.

[e]

pH: (if applicable to the base)

¢ Analysis: Compare the aged samples to a control sample stored at 4°C in the dark.
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Olfactory Signaling Pathway

The perception of 2-(2-Methoxyphenyl)acetophenone, like all odorants, is initiated by its
interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in
the nasal cavity. This interaction triggers a signaling cascade that results in the transmission of

a neural signal to the brain.
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Olfactory Signal Transduction
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Safety and Regulatory Information

o Hazard Statements: Harmful if swallowed. Causes serious eye irritation.[1]

o Precautionary Statements: Wash hands thoroughly after handling. Wear protective
gloves/eye protection.[4]

e Regulatory Status: Listed on major chemical inventories (TSCA, EINECS, etc.).[1] It is the
user's responsibility to ensure compliance with all applicable regulations.

For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the
supplier.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1311627#use-of-2-2-methoxyphenyl-
acetophenone-in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b1311627#use-of-2-2-methoxyphenyl-acetophenone-in-fragrance-formulation
https://www.benchchem.com/product/b1311627#use-of-2-2-methoxyphenyl-acetophenone-in-fragrance-formulation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

